Cas no 1592921-23-7 (4-(bromomethyl)-4-(cyclopentylmethoxy)oxane)

4-(Bromomethyl)-4-(cyclopentylmethoxy)oxane is a versatile brominated oxane derivative, characterized by its cyclopentylmethoxy and bromomethyl functional groups. This compound is particularly valuable in organic synthesis as an intermediate for constructing complex molecular architectures. The presence of the reactive bromomethyl group facilitates further functionalization through nucleophilic substitution or coupling reactions, while the cyclopentylmethoxy moiety enhances steric and electronic modulation. Its stable oxane backbone ensures compatibility with a range of reaction conditions. This compound is well-suited for pharmaceutical and materials science applications, where precise structural control is critical. High purity and consistent performance make it a reliable choice for research and industrial processes.

4-(bromomethyl)-4-(cyclopentylmethoxy)oxane structure

1592921-23-7 structure

Product Name:4-(bromomethyl)-4-(cyclopentylmethoxy)oxane

CAS No:1592921-23-7

MF:C₁₂H₂₁BrO₂

MW:277.19794344902

CID:6394465

PubChem ID:114774603

Update Time:2025-07-23

4-(bromomethyl)-4-(cyclopentylmethoxy)oxane Chemical and Physical Properties

Names and Identifiers

- 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane
- EN300-1132506
- 1592921-23-7
- Inchi： 1S/C12H21BrO2/c13-10-12(5-7-14-8-6-12)15-9-11-3-1-2-4-11/h11H,1-10H2
- InChI Key： SSFAYNYGXCWYBJ-UHFFFAOYSA-N
- SMILES： BrCC1(CCOCC1)OCC1CCCC1

Computed Properties

Exact Mass: 276.07249g/mol
Monoisotopic Mass: 276.07249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 18.5Å²

4-(bromomethyl)-4-(cyclopentylmethoxy)oxane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1132506-0.05g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	0.05g	$827.0	2023-10-26
Enamine	EN300-1132506-0.1g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	0.1g	$867.0	2023-10-26
Enamine	EN300-1132506-0.25g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	0.25g	$906.0	2023-10-26
Enamine	EN300-1132506-0.5g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	0.5g	$946.0	2023-10-26
Enamine	EN300-1132506-1.0g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7		1g	$1229.0	2023-06-09
Enamine	EN300-1132506-2.5g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	2.5g	$1931.0	2023-10-26
Enamine	EN300-1132506-5.0g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7		5g	$3562.0	2023-06-09
Enamine	EN300-1132506-10.0g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7		10g	$5283.0	2023-06-09
Enamine	EN300-1132506-1g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	1g	$986.0	2023-10-26
Enamine	EN300-1132506-5g	4-(bromomethyl)-4-(cyclopentylmethoxy)oxane	1592921-23-7	95%	5g	$2858.0	2023-10-26

4-(bromomethyl)-4-(cyclopentylmethoxy)oxane Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane

Recent Advances in the Study of 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane (CAS: 1592921-23-7)

The compound 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane (CAS: 1592921-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring structure and functional groups, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer compounds.

One of the most notable findings in recent research is the role of 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The bromomethyl group in the molecule was found to be crucial for its reactivity, enabling efficient derivatization and optimization of pharmacological properties.

In addition to its applications in anti-inflammatory drug development, 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane has also been investigated for its potential in oncology. Researchers have utilized this compound as a building block for the synthesis of proteasome inhibitors, which are a class of drugs used to treat certain types of cancer, including multiple myeloma. The cyclopentylmethoxy moiety has been shown to enhance the binding affinity of these inhibitors to the proteasome, thereby improving their therapeutic efficacy.

Another area of interest is the use of 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane in the development of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs within the body, and the unique chemical properties of this molecule make it an attractive candidate for such applications. Recent studies have highlighted its potential in improving the bioavailability and pharmacokinetics of poorly soluble drugs, thereby addressing a significant challenge in drug formulation.

Despite these promising developments, challenges remain in the optimization and scale-up of 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane-based compounds. Issues such as synthetic complexity, stability, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on overcoming these hurdles through innovative synthetic strategies and rigorous preclinical testing.

In conclusion, 4-(bromomethyl)-4-(cyclopentylmethoxy)oxane (CAS: 1592921-23-7) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications in anti-inflammatory and anticancer drug development, as well as its potential in prodrug design, underscore its importance as a research tool and therapeutic candidate. Future studies will likely continue to explore its utility and expand its applications in medicine.